1-(6-cyclopropylpyrimidin-4-yl)-N-(3-methoxybenzyl)piperidine-4-carboxamide
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Description
1-(6-cyclopropylpyrimidin-4-yl)-N-(3-methoxybenzyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C21H26N4O2 and its molecular weight is 366.465. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmaceutical Applications
Synthesis of Novel Heterocyclic Compounds
The compound has been utilized in synthesizing novel heterocyclic compounds like benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds have been explored for their potential as anti-inflammatory and analgesic agents, showing significant COX-2 inhibitory activity and promising analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Development of HIV Integrase Inhibitors
Derivatives of the compound have shown promise as potent inhibitors of the HIV-integrase-catalyzed strand transfer process. These findings are crucial in the development of antiviral agents for the treatment of AIDS (Pace et al., 2007).
Exploration in HIV-1 Reverse Transcriptase Inhibition
N-phenyl derivatives of piperidine-4-yl-aminopyrimidines, related to this compound, have been investigated for their efficacy against HIV-1 and NNRTI-resistant mutant viruses, highlighting their potential in HIV treatment (Tang et al., 2010).
Other Potential Applications
Antimicrobial and Antitumor Applications
Pyrimidine derivatives, closely related to the compound , have been synthesized and evaluated for their antimicrobial and antitumor activities. These studies contribute to the development of new therapeutic agents in the fight against infectious diseases and cancer (Jadhav, Raundal, Patil, & Bobade, 2017).
Potential in 5-HT2A Receptor Antagonism
Studies have shown that derivatives of this compound may act as 5-HT2A receptor antagonists. This indicates potential applications in the treatment of psychiatric disorders or as a target for drug development in neuropsychopharmacology (El-kerdawy, El-Bendary, Abdel-Aziz, El-wasseef, & Abd El-Aziz, 2010).
Anticancer Activity of Nanoparticle Formulations
The compound has been formulated as nanoparticles to evaluate its anticancer activity, showcasing the innovative approaches being taken in cancer treatment research (Theivendren et al., 2018).
Properties
IUPAC Name |
1-(6-cyclopropylpyrimidin-4-yl)-N-[(3-methoxyphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O2/c1-27-18-4-2-3-15(11-18)13-22-21(26)17-7-9-25(10-8-17)20-12-19(16-5-6-16)23-14-24-20/h2-4,11-12,14,16-17H,5-10,13H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUQAJOCVXVBQRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC(=O)C2CCN(CC2)C3=NC=NC(=C3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.